Cas no 388616-52-2 (1,3-Benzenediol, 4-iodo-2-methyl-)

1,3-Benzenediol, 4-iodo-2-methyl- structure
388616-52-2 structure
Product Name:1,3-Benzenediol, 4-iodo-2-methyl-
CAS No:388616-52-2
MF:C7H7IO2
MW:250.033754587173
CID:1493155
Update Time:2024-08-24

1,3-Benzenediol, 4-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4-iodo-2-methyl-
    • Inchi: 1S/C7H7IO2/c1-4-6(9)3-2-5(8)7(4)10/h2-3,9-10H,1H3
    • InChI Key: MWJQDGMBCIDFPR-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(I)C(O)=C1C

Computed Properties

  • Exact Mass: 249.94861

Experimental Properties

  • Density: 2.006±0.06 g/cm3(Predicted)
  • Boiling Point: 348.4±12.0 °C(Predicted)
  • PSA: 40.46
  • pka: 8.65±0.15(Predicted)
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